Cas no 56636-80-7 (Benzene, 1-[(1,1-dimethylethoxy)methyl]-4-methoxy-)
56636-80-7 structure
Product Name:Benzene, 1-[(1,1-dimethylethoxy)methyl]-4-methoxy-
CAS No:56636-80-7
MF:C12H18O2
MW:194.270123958588
CID:1599267
PubChem ID:11206354
Update Time:2025-04-21
Benzene, 1-[(1,1-dimethylethoxy)methyl]-4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-[(1,1-dimethylethoxy)methyl]-4-methoxy-
- 1-methoxy-4-[(2-methylpropan-2-yl)oxymethyl]benzene
- 4-methoxybenzyl t-butyl ether
- 4-Methoxybenzyl alcohol, tert.-butyl ether
- 56636-80-7
- DTXSID90458697
- SCHEMBL15431874
- NFQFZBVGVVLUJS-UHFFFAOYSA-N
-
- Inchi: 1S/C12H18O2/c1-12(2,3)14-9-10-5-7-11(13-4)8-6-10/h5-8H,9H2,1-4H3
- InChI Key: NFQFZBVGVVLUJS-UHFFFAOYSA-N
- SMILES: O(CC1C=CC(=CC=1)OC)C(C)(C)C
Computed Properties
- Exact Mass: 194.13074
- Monoisotopic Mass: 194.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
Benzene, 1-[(1,1-dimethylethoxy)methyl]-4-methoxy- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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